Cas no 2350327-31-8 ((3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid)

• Product Name: (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid
• CAS No: 2350327-31-8
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6038875
• PubChem ID: 165895669
• Update Time: 2025-06-13

(3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid
• EN300-1670930
• 2350327-31-8

• Inchi： 1S/C18H25NO4/c20-17(21)12-16(11-14-7-3-1-4-8-14)19-18(22)23-13-15-9-5-2-6-10-15/h2,5-6,9-10,14,16H,1,3-4,7-8,11-13H2,(H,19,22)(H,20,21)/t16-/m0/s1
• InChI Key： SOEMXFVQGOFRJC-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid

Research Briefing on (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid (CAS: 2350327-31-8)

In recent years, (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid (CAS: 2350327-31-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its cyclohexyl side chain and benzyloxycarbonyl (Cbz) protecting group, has shown promising applications in peptide synthesis, drug design, and as a building block for more complex bioactive molecules. The compound's unique structural features contribute to its versatility in pharmaceutical research, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid as a key intermediate in the synthesis of novel protease inhibitors. The research team demonstrated that the cyclohexyl moiety enhances binding affinity to hydrophobic pockets in target enzymes, while the Cbz-protected amino group allows for further functionalization. The study reported a 40% improvement in inhibitory activity compared to analogous linear-chain derivatives, highlighting the importance of this compound's stereochemistry and structural rigidity.

Further pharmacological evaluations have revealed that derivatives of (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid exhibit improved metabolic stability and membrane permeability. A recent patent application (WO2023056789) describes its incorporation into peptide-based therapeutics for inflammatory diseases, where the compound's lipophilic nature contributes to enhanced bioavailability. The CAS number 2350327-31-8 has become increasingly referenced in drug discovery databases, with computational modeling studies suggesting its potential in addressing challenging protein-protein interaction targets.

Synthetic methodologies for (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid have also advanced significantly. A 2024 publication in Organic Process Research & Development detailed an optimized asymmetric synthesis route with 92% enantiomeric excess, addressing previous challenges in large-scale production. The improved process utilizes novel chiral catalysts and demonstrates the compound's growing industrial relevance. Analytical characterization by NMR and mass spectrometry has confirmed the high purity achievable with current synthetic approaches, meeting pharmaceutical-grade standards.

Emerging applications in targeted drug delivery systems have further expanded the utility of this compound. Researchers have successfully conjugated (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid to nanoparticle carriers, leveraging its chemical handles for precise functionalization. These developments position the compound as a valuable tool in next-generation therapeutic platforms, particularly for diseases requiring tissue-specific accumulation of active pharmaceutical ingredients.

In conclusion, (3S)-3-{[(benzyloxy)carbonyl]amino}-4-cyclohexylbutanoic acid (CAS: 2350327-31-8) represents a multifaceted building block with growing importance in medicinal chemistry. Its demonstrated advantages in drug design, coupled with improved synthetic accessibility, suggest continued research interest and potential clinical applications. Future studies are expected to explore its incorporation into more complex molecular architectures and investigate its pharmacokinetic properties in greater detail.